Cas no 39494-15-0 (3-Chloro-N-(2,3-dimethylphenyl)propanamide)

• Product Name: 3-Chloro-N-(2,3-dimethylphenyl)propanamide
• CAS No: 39494-15-0
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD02973792
• CID: 1077213
• PubChem ID: 5076823
• Update Time: 2025-04-20

3-Chloro-N-(2,3-dimethylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(2,3-dimethylphenyl)propanamide
• 3-Cl-2',3'-propionoxylidid
• DB-262231
• 39494-15-0
• propanamide, 3-chloro-N-(2,3-dimethylphenyl)-
• DTXSID70408099
• AKOS000138948
• ALBB-016606
• STL261820
• MFCD02973792
• LS-05206

• MDL： MFCD02973792
• Inchi： 1S/C11H14ClNO/c1-8-4-3-5-10(9(8)2)13-11(14)6-7-12/h3-5H,6-7H2,1-2H3,(H,13,14)
• InChI Key： CJRGXJCUQMDFFU-UHFFFAOYSA-N
• SMILES： ClCCC(NC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 211.07600
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 355.3±30.0 °C at 760 mmHg
• Flash Point: 168.7±24.6 °C
• PSA: 29.10000
• LogP: 2.94380
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Chloro-N-(2,3-dimethylphenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides